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Compound of Interest

Compound Name: Carbenoxolone disodium salt

Cat. No.: B7818693

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbenoxolone disodium salt, a derivative of glycyrrhetinic acid found in licorice root, is a
widely used pharmacological tool in in vitro research. Its primary mechanisms of action include
the inhibition of 11(-hydroxysteroid dehydrogenase (113-HSD) and the blockade of gap
junction communication. This latter property makes it an invaluable agent for studying cell-to-
cell communication, particularly in neuroscience, cardiology, and cancer research. Proper
dissolution and preparation of Carbenoxolone are critical for obtaining reliable and reproducible
experimental results. These application notes provide detailed protocols for the dissolution of
Carbenoxolone disodium salt, a summary of its solubility in common laboratory solvents, and
troubleshooting guidance for common challenges.

Data Presentation: Solubility of Carbenoxolone
Disodium Salt

The solubility of Carbenoxolone disodium salt can vary between suppliers and batches. It is
crucial to consult the manufacturer's product information sheet for specific solubility data. The
following table summarizes solubility information from various sources.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Heating may be

Water 100 ~162.7 required. Solution may
be slightly hazy.[1]

Water 61.47 100
Use fresh, anhydrous

DMSO 23 37.41 DMSO as itis
hygroscopic.[2]
Ultrasonic and

DMSO 12.5 20.33 warming to 60°C may
be necessary.[3]

Ethanol 14 ~22.8

Ethanol 10 ~16.3
Aqueous solutions in
PBS are not

PBS (pH 7.2) 3 ~4.9 recommended for
storage for more than
one day.[4]

PBS (pH 7.2) 1 ~1.6

Note: The molecular weight of Carbenoxolone disodium salt is approximately 614.72 g/mol .

Calculations are based on this value.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration

Aqueous Stock Solution

This protocol is suitable for experiments where a high concentration of Carbenoxolone in an

agueous-based medium is required.
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Materials:

e Carbenoxolone disodium salt powder

 Sterile, high-purity water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Water bath or heat block

e \ortex mixer

 Sterile syringe filters (0.22 um)

Procedure:

Weigh the desired amount of Carbenoxolone disodium salt powder in a sterile conical
tube.

» Add the required volume of sterile water to achieve the target concentration (e.g., 100
mg/mL).

» Vortex the solution vigorously for 1-2 minutes.

« If the powder is not fully dissolved, place the tube in a water bath or on a heat block set to
37-50°C. Intermittently vortex the solution until it is fully dissolved. The resulting solution may
be very slightly hazy to slightly hazy.[1]

 Allow the solution to cool to room temperature.

 Sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile, light-
protected container.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 6 months) or -80°C for long-term
storage (up to 1 year).[3]
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Protocol 2: Preparation of a Stock Solution in an
Organic Solvent (DMSO or Ethanol)

This protocol is recommended when a lower concentration of an organic solvent is permissible
in the final cell culture or assay medium.

Materials:

Carbenoxolone disodium salt powder

Anhydrous DMSO or absolute ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:
» Weigh the desired amount of Carbenoxolone disodium salt powder in a sterile tube.

o Add the appropriate volume of anhydrous DMSO or absolute ethanol to reach the desired
stock concentration (e.g., 10-25 mM).

¢ Vortex the solution until the powder is completely dissolved.
e If dissolution is slow, sonication or gentle warming (up to 60°C for DMSO) can be applied.[3]

e Once dissolved, the stock solution can be stored at -20°C. Ensure the container is tightly
sealed to prevent the absorption of moisture, especially for DMSO stocks.[2]

Protocol 3: Preparation of Working Solutions for Cell
Culture

Procedure:

e Thaw a single-use aliquot of the stock solution (aqueous or organic) at room temperature.
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o Perform a serial dilution of the stock solution in your cell culture medium to achieve the final
desired concentration (e.g., 10-100 uM). It is crucial to add the stock solution to the medium

and mix immediately to prevent precipitation.

o Ensure the final concentration of the organic solvent in the cell culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Always include a vehicle control (cell culture medium with the same final concentration of the

solvent) in your experiments.

Mandatory Visualizations
Signaling Pathway of Carbenoxolone Action
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Caption: Carbenoxolone's impact on cellular signaling pathways.
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Precipitation upon Dilution
in Aqueous Buffer/Medium

Em:omplete Dissolution

Apply gentle heat and/or sonication. Prepare a more dilute stock solution. Add stock solution dropwise to the medium while vortexing.

Prepare stock in a solvent compatible with the final medium (€.g.. water or DMSO). Consider bufer composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. The protective effect of carbenoxolone on gap junction damage in the hippocampal CAl
area of a temporal lobe epilepsy rat model - Shu - Annals of Translational Medicine
[atm.amegroups.org]

3. journals.physiology.org [journals.physiology.org]

4. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Dissolving Carbenoxolone Disodium Salt for In Vitro
Studies: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7818693?utm_src=pdf-body-img
https://www.benchchem.com/product/b7818693?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/100/110/c4790pis.pdf
https://atm.amegroups.org/article/view/31572/html
https://atm.amegroups.org/article/view/31572/html
https://atm.amegroups.org/article/view/31572/html
https://journals.physiology.org/doi/full/10.1152/jn.00148.2004
https://cdn.caymanchem.com/cdn/insert/18240.pdf
https://www.benchchem.com/product/b7818693#how-to-dissolve-carbenoxolone-disodium-salt-for-in-vitro-studies
https://www.benchchem.com/product/b7818693#how-to-dissolve-carbenoxolone-disodium-salt-for-in-vitro-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b7818693#how-to-dissolve-carbenoxolone-disodium-
salt-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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